Cas no 1443350-67-1 (1-(3,4-difluoro-5-methoxyphenyl)-2-methylpropan-2-ol)

• Product Name: 1-(3,4-difluoro-5-methoxyphenyl)-2-methylpropan-2-ol
• CAS No: 1443350-67-1
• MF: C₁₁H₁₄F₂O₂
• MW: 216.224470615387
• MDL: MFCD11521042
• CID: 5170417
• Update Time: 2026-03-04

1-(3,4-difluoro-5-methoxyphenyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-difluoro-5-methoxyphenyl)-2-methylpropan-2-ol

• MDL： MFCD11521042
• Inchi： 1S/C11H14F2O2/c1-11(2,14)6-7-4-8(12)10(13)9(5-7)15-3/h4-5,14H,6H2,1-3H3
• InChI Key： XOBZFVAFCHHILK-UHFFFAOYSA-N
• SMILES： C(C1=CC(OC)=C(F)C(F)=C1)C(C)(O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Additional information on 1-(3,4-difluoro-5-methoxyphenyl)-2-methylpropan-2-ol

Introduction to 1-(3,4-difluoro-5-methoxyphenyl)-2-methylpropan-2-ol (CAS No. 1443350-67-1)

1-(3,4-difluoro-5-methoxyphenyl)-2-methylpropan-2-ol, identified by its CAS number 1443350-67-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a fluoro-substituted aromatic ring system, which is a common motif in modern drug discovery due to its ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The presence of both fluorine and methoxy substituents in the aromatic ring, along with a secondary alcohol functional group, makes this molecule a versatile intermediate for the synthesis of biologically active agents.

The structural features of 1-(3,4-difluoro-5-methoxyphenyl)-2-methylpropan-2-ol position it as a potential building block for the development of novel therapeutic compounds. The 3,4-difluoro and 5-methoxy groups introduce electronic and steric effects that can be exploited to fine-tune the interactions of the molecule with biological targets. For instance, fluorine atoms are known to enhance binding affinity by increasing lipophilicity and reducing metabolic degradation, while methoxy groups can serve as hydrogen bond donors or acceptors, influencing molecular recognition processes.

In recent years, there has been growing interest in the use of fluoroaromatic compounds in drug design due to their unique physicochemical properties. Studies have demonstrated that fluorine substitution can significantly alter the pharmacological profile of molecules, leading to improved efficacy and reduced side effects. The compound 1-(3,4-difluoro-5-methoxyphenyl)-2-methylpropan-2-ol is no exception and has been explored in various contexts as a precursor for more complex scaffolds. Its secondary alcohol functionality also opens up possibilities for further derivatization, such as esterification or etherification, which could lead to novel analogs with enhanced biological activity.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and dysregulation of their activity is implicated in numerous diseases, including cancer. The aromatic ring system of 1-(3,4-difluoro-5-methoxyphenyl)-2-methylpropan-2-ol provides a suitable platform for designing molecules that can interact with kinase active sites. Preliminary computational studies suggest that the fluorine atoms could participate in favorable interactions with key residues in the kinase pocket, thereby enhancing binding affinity. Additionally, the presence of a secondary alcohol might allow for hydrogen bonding interactions that further stabilize the enzyme-inhibitor complex.

Another area where this compound shows promise is in the development of antiviral agents. Viruses often rely on host cell machinery for replication, and targeting viral enzymes or proteins can be an effective strategy for antiviral therapy. The structural features of 1-(3,4-difluoro-5-methoxyphenyl)-2-methylpropan-2-ol make it a candidate for designing inhibitors of viral proteases or polymerases. The fluorine and methoxy substituents could be critical for recognizing specific pockets within these viral enzymes, while the secondary alcohol might provide additional binding interactions. Recent advances in crystallographic studies have revealed that fluorinated aromatic compounds can indeed bind tightly to viral enzyme active sites, suggesting that this compound could be a valuable starting point for antiviral drug development.

The synthesis of 1-(3,4-difluoro-5-methoxyphenyl)-2-methylpropan-2-ol involves multi-step organic transformations that highlight its complexity as a synthetic target. Key steps typically include fluorination reactions at the aromatic ring followed by methylation and subsequent functional group manipulations to introduce the secondary alcohol. These synthetic strategies require careful optimization to ensure high yields and purity. Advances in catalytic methods have made it possible to perform these transformations more efficiently and selectively, which is crucial for large-scale production.

In conclusion,1-(3,4-difluoro-5-methoxyphenyl)-2-methylpropan-2-ol (CAS No. 1443350-67-1) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active agents targeting various diseases. As our understanding of structure-function relationships continues to evolve,fluorinated aromatic compounds like this one will undoubtedly play an increasingly important role in drug discovery and development.